1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine
CAS No.: 326885-34-1
Cat. No.: VC21447801
Molecular Formula: C18H21FN2O3S
Molecular Weight: 364.4g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 326885-34-1 |
|---|---|
| Molecular Formula | C18H21FN2O3S |
| Molecular Weight | 364.4g/mol |
| IUPAC Name | 1-(4-ethoxyphenyl)sulfonyl-4-(4-fluorophenyl)piperazine |
| Standard InChI | InChI=1S/C18H21FN2O3S/c1-2-24-17-7-9-18(10-8-17)25(22,23)21-13-11-20(12-14-21)16-5-3-15(19)4-6-16/h3-10H,2,11-14H2,1H3 |
| Standard InChI Key | GPHQQSAWQGTOSQ-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
| Canonical SMILES | CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Introduction
1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine is a synthetic organic compound with a molecular formula of C18H21FN2O3S and a molecular weight of 364.4 g/mol . This compound belongs to the piperazine class, which is known for its diverse pharmacological activities, including antipsychotic, antidepressant, and anti-inflammatory properties. The compound's structure includes a piperazine ring substituted with both a 4-ethoxyphenylsulfonyl group and a 4-fluorophenyl group.
Synthesis and Preparation
The synthesis of 1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine typically involves the reaction of a piperazine derivative with appropriate sulfonyl chlorides. The specific synthesis route may vary depending on the availability of starting materials and the desired yield. Generally, such reactions are carried out under controlled conditions to ensure high purity and efficiency.
Potential Biological Activities
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Antipsychotic and Antidepressant Effects: Many piperazine derivatives have been explored for their potential in treating psychiatric disorders due to their ability to interact with neurotransmitter systems.
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Anti-inflammatory Properties: Some piperazine compounds have shown anti-inflammatory activity, which could be beneficial in treating conditions involving inflammation.
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